Cas no 38315-44-5 (16-phenyl tetranor prostaglandin e2)

• Product Name: 16-phenyl tetranor prostaglandin e2
• CAS No: 38315-44-5
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 923338
• PubChem ID: 5283067
• Update Time: 2025-04-19

16-phenyl tetranor prostaglandin e2 Chemical and Physical Properties

Names and Identifiers

• 16-phenyl tetranor prostaglandin e2
• 7-[(2R)-3-hydroxy-2-(3-hydroxy-4-phenylbut-1-enyl)-5-oxocyclopentyl]hept-5-enoic acid
• CHEBI:165308
• HMS3648J11
• 16-phenyl tetranor PGE2
• SR-01000946437
• SR-01000946437-1
• 16-phenyl-tetranor-PGE2
• PD021124
• 38315-44-5
• LMFA03010066
• (Z)-7-((1R,2R,3R)-3-Hydroxy-2-((S,E)-3-hydroxy-4-phenylbut-1-en-1-yl)-5-oxocyclopentyl)hept-5-enoic acid
• (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-phenylbut-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• 9-oxo-11R,15S-dihydroxy-16-phenyl-17,18,19,20-tetranor-5Z,13E-prostadienoic acid
• 16-phenyl-tetranor-Prostaglandin E2

• Inchi： 1S/C22H28O5/c23-17(14-16-8-4-3-5-9-16)12-13-19-18(20(24)15-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,17-19,21,23,25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t17-,18-,19-,21-/m1/s1
• InChI Key： DXWJXQSQVUJRNS-YYWARMNLSA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 372.19400
• Monoisotopic Mass: 372.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83000
• LogP: 2.91350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds